Cas no 1031130-88-7 (2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide)

• Product Name: 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide
• CAS No: 1031130-88-7
• MF: C₁₅H₂₃ClN₂O₄S
• MW: 362.872122049332
• MDL: MFCD09971329
• CID: 4568691
• PubChem ID: 25323244
• Update Time: 2025-05-27

2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[5-[(diethylamino)sulfonyl]-2-(1-methylethoxy)phenyl]-
• 2-Chloro-N-[5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenyl]acetamide
• 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide

• MDL： MFCD09971329
• Inchi： 1S/C15H23ClN2O4S/c1-5-18(6-2)23(20,21)12-7-8-14(22-11(3)4)13(9-12)17-15(19)10-16/h7-9,11H,5-6,10H2,1-4H3,(H,17,19)
• InChI Key： KBSQGGBPBXNYDC-UHFFFAOYSA-N
• SMILES： C(NC1=CC(S(N(CC)CC)(=O)=O)=CC=C1OC(C)C)(=O)CCl

Computed Properties

• Exact Mass: 362.106706g/mol
• Monoisotopic Mass: 362.106706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 362.9g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide

Recent Advances in the Study of 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide (CAS: 1031130-88-7)

The compound 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide (CAS: 1031130-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfamoyl and chloroacetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have identified that 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide exhibits selective binding affinity towards certain protein targets, which are implicated in inflammatory and oncogenic processes. This selectivity makes it a candidate for further development as a targeted therapy. Recent in vitro studies have demonstrated its ability to modulate key signaling cascades, thereby reducing cellular proliferation and inflammation in model systems.

In addition to its biological activity, significant progress has been made in the synthetic chemistry of this compound. A recent publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing the number of steps required. This advancement is critical for scaling up production for further preclinical and clinical testing. The synthetic protocol involves a novel coupling reaction that minimizes the formation of by-products, thereby enhancing the overall efficiency of the process.

Pharmacokinetic studies have also been a focal point of recent research. Preliminary data suggest that 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide has favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. These properties are essential for its potential use as an oral therapeutic agent. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions.

Despite these promising findings, challenges remain. For instance, the compound's solubility in aqueous solutions is limited, which could pose formulation challenges. Researchers are exploring various prodrug strategies and nanoformulations to address this issue. Additionally, the long-term safety profile of the compound has yet to be fully elucidated, necessitating comprehensive toxicology studies.

In conclusion, 2-Chloro-N-5-(diethylsulfamoyl)-2-(propan-2-yloxy)phenylacetamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on overcoming its current limitations and advancing it through the drug development pipeline. The collective efforts of chemists, biologists, and pharmacologists will be crucial in unlocking its full therapeutic potential.